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Compound of Interest

Compound Name: (92,122)-octadeca-9,12-dienal
Cat. No.: B8136966
Get Quote
\ J

Chemical Identity: (9Z,12Z)-Octadeca-9,12-dienal CAS Registry Number: 2541-61-9
Synonyms: Linoleyl aldehyde, 9,12-Octadecadienal, Linoleic aldehyde[1]

Executive Summary: The "Trojan Horse" of Lipid
Peroxidation

Linolealdehyde is a C18 polyunsaturated aldehyde generated primarily through the homolytic
scission of linoleic acid hydroperoxides. Unlike its shorter-chain, conjugated cousins (e.g., 4-
HNE, Acrolein), linolealdehyde lacks the

-unsaturation required for Michael addition. Consequently, it is often mischaracterized as "low
toxicity" in general screens.

However, this assessment is dangerously incomplete. As a Senior Application Scientist, |
classify linolealdehyde as a pro-toxicant. Its primary danger lies not in its immediate reactivity,
but in its metabolic instability. Upon exposure to aerobic conditions or cellular oxidative stress,
it rapidly fragments into highly cytotoxic secondary aldehydes. This guide outlines the specific
handling, metabolic fate, and toxicological nuances required for rigorous investigation.
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Physicochemical Properties & Stability[2]

Property Value Technical Note
Molecular Formula Non-conjugated diene system
] Elutes late in reverse-phase
Molecular Weight 264.45 g/mol
HPLC
N ) ] Decomposes before boiling at
Boiling Point ~380°C (Predicted)
atm pressure
Immiscible in water; requires
Solubility Ethanol, DMSO, Chloroform carrier (e.g., BSA) for cell
culture
) High lipophilicity; accumulates
LogP ~6.5 (Predicted) ) i
in membrane bilayers
- Susceptible to rapid
Stability POOR

autoxidation

Critical Handling Protocol

o Storage: Must be stored at -20°C or -80°C under an inert atmosphere (Argon or Nitrogen).

» Solvent: Store as a stock solution in ethanol or hexane. Evaporate solvent only immediately

prior to use.

e Vessel: Use amber glass to prevent photo-oxidation. Avoid plastics that leach plasticizers

(phthalates), which interfere with GC-MS analysis.

Metabolic Fate & Mechanism of Action
The Fragmentation Cascade

Linolealdehyde is not the end-product of lipid peroxidation; it is a transient intermediate. Its

biological impact is dictated by a race between detoxification (ALDH enzymes) and degradation

(fragmentation).

Mechanism 1: Detoxification (The Safety Valve)
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Aldehyde Dehydrogenases (ALDH), specifically ALDH3A2 (Fatty Aldehyde Dehydrogenase)
and ALDH2, oxidize linolealdehyde into Linoleic Acid, a harmless essential fatty acid. This
pathway renders the molecule inert.

Mechanism 2: Toxification (The Danger Zone)

If ALDH activity is saturated or inhibited (e.g., by oxidative stress or genetic polymorphism),
linolealdehyde undergoes further autoxidation. This generates shorter,

-unsaturated aldehydes which are potent alkylating agents.
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Figure 1: The metabolic bifurcation of Linolealdehyde. The green path represents
detoxification; the red dashed path represents the formation of secondary, highly toxic
electrophiles.

Toxicological Profile
Acute Toxicity & Irritation
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Skin/Eye: Linolealdehyde is a Category 2 Skin Irritant and Category 2A Eye Irritant. Its
lipophilicity allows it to penetrate the stratum corneum, causing dermatitis and localized
inflammation.

Respiratory: Inhalation of vapors (if heated) causes respiratory tract irritation (STOT SE 3).

Systemic: Acute systemic toxicity is lower than acrolein. However, high doses overwhelm
ALDH capacity, leading to secondary toxicity.

Genotoxicity (The Nuance)

Ames Test: Generally negative for linolealdehyde itself.

DNA Adducts: Linolealdehyde can form Schiff base adducts with the exocyclic amino groups
of DNA bases (e.g.,

-guanosine). Unlike Michael adducts (which are stable and highly mutagenic), Schiff bases
are reversible and often repaired efficiently.

Indirect Mutagenicity: The breakdown product 4-HNE is a potent mutagen. Therefore, "aged"
linolealdehyde samples will test positive for mutagenicity.

Cellular Signaling

Linolealdehyde acts as a signaling molecule for oxidative stress. It activates PPAR

(Peroxisome Proliferator-Activated Receptor gamma), potentially influencing lipid metabolism
and inflammation pathways.

Safety Data Sheet (SDS) Synthesis

Signal Word:WARNING

Hazard Statements (GHS)

H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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» H335: May cause respiratory irritation.

Precautionary Statements

o P210: Keep away from heat, hot surfaces, sparks, open flames. No smoking.
o P280: Wear protective gloves/eye protection (Nitrile rubber gloves recommended).
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do.[2]

Emergency Response

o Spill: Absorb with inert material (vermiculite, sand). Do not use sawdust (fire hazard with
oxidizing lipids).

o Fire: Use dry chemical, CO2, or alcohol-resistant foam. Water spray may spread the burning
lipid.

Analytical & Experimental Protocols
Quantification via HPLC-UV (DNPH Method)

Standard method for quantifying total aldehydes in biological samples.

 Derivatization: Mix sample (100 pL) with 100 uL of 2,4-Dinitrophenylhydrazine (DNPH)
solution (acidified acetonitrile). Incubate at 60°C for 30 mins.

o Extraction: Extract derivatives with hexane to remove excess DNPH.
e Separation: Inject onto a C18 Reverse-Phase column.
o Mobile Phase: Isocratic Acetonitrile/Water (75:25 v/v).

o Detection: UV absorbance at 360 nm.
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« Validation: Linolealdehyde-DNPH elutes later than HNE-DNPH due to the longer carbon
chain.

Experimental Workflow Diagram
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Figure 2: Analytical workflow for Linolealdehyde quantification. Addition of BHT (Butylated
hydroxytoluene) is critical to prevent artifactual formation during processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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